Cas no 2097954-92-0 (6-(6-Chloropyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane)

• Product Name: 6-(6-Chloropyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• CAS No: 2097954-92-0
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 5723799
• PubChem ID: 121201243
• Update Time: 2023-10-26

6-(6-Chloropyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• AKOS026709242
• F1907-4791
• 2097954-92-0
• 6-(6-chloropyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• 6-(6-Chloropyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane

• Inchi： 1S/C9H10ClN3O/c10-8-2-9(12-5-11-8)13-6-1-7(13)4-14-3-6/h2,5-7H,1,3-4H2
• InChI Key： YPGGUORSVVNAGC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1C2COCC1C2

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.2Ų